Cas no 177407-12-4 (2-Benzothiazolemethanamine,6-fluoro-a-methyl-, (aR)-)

2-Benzothiazolemethanamine,6-fluoro-a-methyl-, (aR)- structure
177407-12-4 structure
Product Name:2-Benzothiazolemethanamine,6-fluoro-a-methyl-, (aR)-
CAS No:177407-12-4
MF:C9H9FN2S
MW:196.244563817978
MDL:MFCD17170085
CID:112596
PubChem ID:10921462
Update Time:2025-09-18

2-Benzothiazolemethanamine,6-fluoro-a-methyl-, (aR)- Chemical and Physical Properties

Names and Identifiers

    • 2-Benzothiazolemethanamine,6-fluoro-a-methyl-, (aR)-
    • (R)-1-(6-fluoro-2-benzothiazolyl)ethylaMine
    • (R)-1-(6-fluorobenzo[d]thiazol-2-yl)ethanamine
    • 2-BenzothiazoleMethanaMine, 6-fluoro-a-Methyl-, (aR)-
    • 2-Benzothiazolemethanamine,6-fluoro-alpha-methyl-,(alphaR)-(9CI)
    • DTXSID70448399
    • LMYJCUHGXCJZJF-RXMQYKEDSA-N
    • 2-Benzothiazolemethanamine,5-fluoro-alpha-methyl-(9CI)
    • (R)-1-(6-fluorobenzothiazol-2-yl)ethylamine
    • (r)-1-(6-fluorobenzothiazol-2-yl)ethanamine
    • SCHEMBL1729865
    • 177407-12-4
    • (1R)-1-(6-FLUORO-1,3-BENZOTHIAZOL-2-YL)ETHANAMINE
    • 185949-48-8
    • MDL: MFCD17170085
    • Inchi: 1S/C9H9FN2S/c1-5(11)9-12-7-3-2-6(10)4-8(7)13-9/h2-5H,11H2,1H3/t5-/m1/s1
    • InChI Key: LMYJCUHGXCJZJF-RXMQYKEDSA-N
    • SMILES: S1C2C=C(C=CC=2N=C1[C@@H](C)N)F

Computed Properties

  • Exact Mass: 196.04704763g/mol
  • Monoisotopic Mass: 196.04704763g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 1.5
  • Topological Polar Surface Area: 67.2Ų

2-Benzothiazolemethanamine,6-fluoro-a-methyl-, (aR)- Pricemore >>

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